Cas no 1262774-59-3 ({1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate)

• Product Name: {1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate
• CAS No: 1262774-59-3
• MF: C₁₁H₁₁F₃N₄O₃
• MW: 304.225252389908
• CID: 4583999
• Update Time: 2025-10-29

{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• {1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate

• Inchi： 1S/C9H10N4O.C2HF3O2/c1-6(10)9-12-8(13-14-9)7-4-2-3-5-11-7;3-2(4,5)1(6)7/h2-6H,10H2,1H3;(H,6,7)
• InChI Key： JTVCXEWWZBWCLC-UHFFFAOYSA-N
• SMILES： NC(C1ON=C(C2=NC=CC=C2)N=1)C.C(O)(=O)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Additional information on {1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate

Professional Introduction to Compound with CAS No 1262774-59-3 and Product Name: {1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate}

The compound with the CAS number 1262774-59-3 and the product name {1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of a pyridinyl group and an 1,2,4-oxadiazole core in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The 1,2,4-oxadiazole scaffold is particularly noteworthy as it is known for its versatility in drug design. This heterocycle can serve as a privileged structure, offering multiple binding sites for interaction with biological targets. The incorporation of a pyridinyl group further enhances the compound's potential by introducing additional functional moieties that can modulate its pharmacokinetic and pharmacodynamic profiles.

The product name {1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate provides detailed insight into the molecular architecture of this compound. The trifluoroacetate moiety is a common ester derivative used in pharmaceuticals to improve solubility and stability. This modification not only enhances the compound's solubility in various solvents but also contributes to its metabolic stability, making it a promising candidate for further development.

Recent studies have highlighted the importance of pyridinyl and 1,2,4-oxadiazole containing compounds in the development of new drugs. These heterocycles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in this compound's structure may contribute to its ability to interact with biological targets in unique ways, potentially leading to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyridinyl group and the 1,2,4-oxadiazole core suggests that it may possess multiple binding interactions with biological targets. This polyvalency is often advantageous in drug design, as it can lead to increased binding affinity and selectivity. Furthermore, the presence of the trifluoroacetate group may enhance the compound's pharmacokinetic properties, making it more suitable for clinical use.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecules that can modulate specific biological pathways. The compound with CAS no 1262774-59-3 fits well within this paradigm. Its unique structural features make it a valuable tool for studying the interactions between small molecules and biological targets. Such studies are crucial for understanding the mechanisms of action of new drugs and for identifying potential therapeutic applications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the pyridinyl group and the 1,2,4-oxadiazole core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecular structures like this one with greater efficiency and precision. These improvements are essential for enabling the rapid discovery and development of new drugs.

In conclusion, the compound with CAS no 1262774-59-3 and the product name {1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.